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Compound of Interest

Compound Name: 1-Isopropyl-4-nitrobenzene

Cat. No.: B160760

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Isopropyl-4-nitrobenzene, a key
chemical intermediate. It covers its nomenclature, chemical and physical properties, synthesis,
and applications, with a particular focus on its relevance to the chemical and pharmaceutical
industries.

Chemical Identity and Nomenclature
IUPAC Name: 1-isopropyl-4-nitrobenzene
Other IUPAC Name: 1-nitro-4-propan-2-ylbenzene

Synonyms: A variety of synonyms are used to refer to this compound, reflecting its common
usage in different contexts. These include:

p-Nitrocumene

4-Nitrocumene

4-Isopropylnitrobenzene

p-Isopropylnitrobenzene

Benzene, 1-(1-methylethyl)-4-nitro-
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e Cumene, p-nitro-[1][2]

Table 1: Chemical Identifiers

Identifier

Value

CAS Number

1817-47-6[3][4]

Molecular Formula

CoH11NO2[3]

Molecular Weight

165.19 g/mol [3]

INChl Key

JXMYUMNAEKRMIP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C([C=C1])--INVALID-LINK--[O-]

Physicochemical Properties

1-Isopropyl-4-nitrobenzene is a yellow-green liquid under standard conditions.[1] Its key

physical and chemical properties are summarized in the table below. It is stable under normal

conditions but is incompatible with strong bases and strong oxidizing agents.[3][5]

Table 2: Physical and Chemical Properties

Property Value

Melting Point 35.17 °C (estimate)[1]

Boiling Point 106-107 °C at 11 mm Hg|[3][5]
Density 1.09 g/mL at 25 °C[3][5]

Refractive Index (n20/D)

1.537[3][5]

Flash Point

>230 °F (>110 °C)[5]

Vapor Pressure

0.0728 mmHg at 25°C[1]

Water Solubility

Insoluble

Solubility in Organic Solvents

Soluble in benzene and toluene
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Synthesis and Experimental Protocol

The primary industrial method for the synthesis of 1-lsopropyl-4-nitrobenzene is the nitration
of cumene (isopropylbenzene).[1] This electrophilic aromatic substitution reaction is typically
carried out using a mixture of nitric acid and sulfuric acid.

General Reaction Scheme

The overall reaction is as follows:

[ Cumene
(Isopropylbenzene) Nitration

1-Isopropyl-4-nitrobenzene
(p-Nitrocumene)

Mixed Acid
(HNOs + H2S0a4)

(1-Isopropyl-4-nitrobenzene)
— —
( p-Cumidine )
\

(4-1sopropylaniline)

Reduction
(e.g., Hz, Raney Ni)

Isoproturon
(Herbicide)

Further
Reaction Steps

1-Isopropyl-4-nitrobenzene 2e~ reduction Nitroso-derivative 2e~ reduction Hydroxylamine-derivative 2e~ reduction 4-Isopropylaniline
(R-NO2) (R-NO) (R-NHOH) (R-NH2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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